Cas no 866018-90-8 (N-(4-{3,7,7-trimethyl-5-oxo-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-4-yl}phenyl)acetamide)

• Product Name: N-(4-{3,7,7-trimethyl-5-oxo-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-4-yl}phenyl)acetamide
• CAS No: 866018-90-8
• CID: 4662319
• Update Time: 2025-07-16

N-(4-{3,7,7-trimethyl-5-oxo-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-4-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3,7,7-TRIMETHYL-5-OXO-4,5,6,7,8,9-HEXAHYDRO-2H-PYRAZOLO[3,4-B]QUINOLIN-4-YL)PHENYL]ACETAMIDE
• N-(4-{3,7,7-trimethyl-5-oxo-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-4-yl}phenyl)acetamide
• Acetamide, N-[4-(2,4,5,6,7,8-hexahydro-3,7,7-trimethyl-5-oxo-1H-pyrazolo[3,4-b]quinolin-4-yl)phenyl]-

Additional information on N-(4-{3,7,7-trimethyl-5-oxo-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-4-yl}phenyl)acetamide

Introduction to N-(4-{3,7,7-trimethyl-5-oxo-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-4-yl}phenyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-{3,7,7-trimethyl-5-oxo-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-4-yl}phenyl)acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of chemical biology. This compound, identified by its CAS number 866018-90-8, represents a unique blend of structural complexity and biological potential. The presence of a pyrazolo[3,4-b]quinoline core appended to a phenyl group via an acetamide linkage suggests a multifaceted role in pharmacological and biochemical applications.

The pyrazolo[3,4-b]quinoline scaffold is a well-documented heterocyclic system known for its broad spectrum of biological activities. This moiety has been extensively studied for its potential in modulating various biological pathways, including those relevant to cancer therapy and inflammation. The specific substitution pattern at the 5-position with an oxo group further enhances the compound's reactivity and interaction with biological targets. This structural feature is particularly intriguing as it may contribute to the compound's ability to engage with enzymes and receptors in a highly specific manner.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The acetamide group at the phenyl ring not only provides a site for further functionalization but also contributes to the compound's solubility and bioavailability. These attributes are critical for ensuring that the compound can effectively reach its target sites within the body. The combination of these structural elements makes N-(4-{3,7,7-trimethyl-5-oxo-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-4-yl}phenyl)acetamide a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazolo[3,4-b]quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor proliferation and survival. The specific arrangement of substituents on the pyrazolo[3,4-b]quinoline ring can be fine-tuned to enhance binding affinity to these targets. This level of structural customization is essential for developing drugs that can selectively inhibit pathological processes without affecting normal cellular functions.

Moreover，the phenylacetamide moiety has been implicated in various biological activities due to its ability to modulate enzyme activity and receptor interactions. This dual functionality makes N-(4-{3,7,7-trimethyl-5-oxo-2H,4H,5H,6H,7H, 8H, 9 H-pyrazolo[3, 4-b]quinolin -4 -yl}phenyl)acetamide a versatile tool for investigating complex biological pathways. Recent studies have highlighted its potential role in modulating inflammatory responses by interacting with key signaling molecules.

The synthesis of this compound presents an intriguing challenge due to its complex structure. However，advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis combined with computational modeling have enabled researchers to predict and optimize the properties of these compounds before they are synthesized in the lab. This approach not only saves time but also reduces the likelihood of trial-and-error experimentation.

In terms of pharmacokinetic properties，N-(4-{3, 7, 7-trimethyl -5 -oxo -2 H, 4 H, 5 H, 6 H, 7 H, 8 H, 9 H-pyrazolo[ 3, 4-b]quinolin -4 -yl}phenyl)acetamide exhibits characteristics that are favorable for drug development. Its molecular weight and solubility profile suggest that it could be administered orally or through other routes without significant issues related to absorption or distribution. Additionally，the stability of the compound under various conditions ensures that it can be stored and handled effectively during both research and potential clinical trials.

The potential therapeutic applications of this compound extend beyond oncology。Researchers are exploring its utility in treating neurological disorders，where modulation of neurotransmitter activity is crucial。The pyrazolo[3，4-b]quinoline core has been shown to interact with receptors involved in pain perception，mood regulation，and cognitive function。These findings open up new avenues for investigating novel treatments for conditions such as depression，anxiety，and neurodegenerative diseases。

The chemical biology community has also been intrigued by the potential antimicrobial properties of N-(4-{3， 7， 7-trimethyl -5 -oxo -2 H， 4 H， 5 H， 6 H， 7 H， 8 H， 9 H-pyrazolo[ 3， 4-b]quinolin}phenyl)acetamide。Recent studies have demonstrated that certain heterocyclic compounds can disrupt bacterial cell membranes or inhibit essential metabolic pathways。Given the structural complexity of this compound，it is conceivable that it could exhibit similar effects on microbial pathogens。Further investigation into its antimicrobial activity could lead to new strategies for combating antibiotic-resistant bacteria。

The development of new drugs often involves extensive computational modeling to predict how a candidate molecule will interact with biological targets。Molecular docking studies have been particularly useful in understanding the binding mechanisms of N-(4-{3， 7， 7-trimethyl -5 -oxo -2